Cas no 1807215-37-7 (3-Bromo-6-nitro-2-(trifluoromethylthio)toluene)

• Product Name: 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene
• CAS No: 1807215-37-7
• MF: C₈H₅BrF₃NO₂S
• MW: 316.095010519028
• CID: 4789603
• Update Time: 2025-06-10

3-Bromo-6-nitro-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5BrF3NO2S/c1-4-6(13(14)15)3-2-5(9)7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： UUHMPTAAJBUVIG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1SC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1

Additional information on 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene

Comprehensive Overview of 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene (CAS No. 1807215-37-7)

3-Bromo-6-nitro-2-(trifluoromethylthio)toluene (CAS No. 1807215-37-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromine atom, a nitro group, and a trifluoromethylthio moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1807215-37-7 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing demand for 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene is closely tied to its role in the synthesis of biologically active molecules. Recent trends in drug discovery emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethylthio group in this compound is particularly valuable, as it is often incorporated into lead compounds to improve their pharmacokinetic properties. Additionally, the presence of both bromine and nitro groups allows for further functionalization, making this compound a key building block in medicinal chemistry.

In agrochemical research, 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene has shown promise as a precursor for novel pesticides and herbicides. The nitro group’s electron-withdrawing properties and the trifluoromethylthio moiety’s lipophilicity contribute to the development of compounds with improved target specificity and environmental stability. These attributes align with the increasing focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

From a material science perspective, the compound’s unique electronic properties make it a candidate for advanced applications such as organic semiconductors and liquid crystals. The bromine atom facilitates cross-coupling reactions, enabling the synthesis of conjugated systems essential for optoelectronic devices. Researchers exploring CAS 1807215-37-7 often investigate its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, areas of high interest in renewable energy technologies.

The synthesis and handling of 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene require specialized expertise due to its reactive functional groups. Proper storage conditions, typically under inert atmospheres and low temperatures, are critical to maintaining its stability. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify the purity and identity of this compound, ensuring its suitability for high-value applications.

As the scientific community continues to explore the potential of fluorinated aromatic compounds, 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene remains a subject of active research. Its compatibility with modern synthetic methodologies, such as transition-metal-catalyzed reactions and photoredox chemistry, further enhances its utility. For researchers seeking reliable sources of CAS 1807215-37-7, it is essential to collaborate with reputable suppliers who adhere to stringent quality control standards.

In conclusion, 3-Bromo-6-nitro-2-(trifluoromethylthio)toluene (CAS No. 1807215-37-7) represents a critical intermediate in multiple high-impact industries. Its structural features and reactivity profile make it indispensable for innovations in pharmaceuticals, agrochemicals, and advanced materials. As research progresses, this compound is poised to play an even greater role in addressing contemporary challenges in science and technology.